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Compound of Interest

1-Amino-3,3-dimethylbutan-2-one
Compound Name:
hydrochloride

Cat. No.: B042231

This guide provides researchers, scientists, and drug development professionals with essential
information for the safe handling and stable storage of 1-Amino-3,3-dimethylbutan-2-one
hydrochloride (CAS RN: 33119-72-1).

Frequently Asked Questions (FAQSs)

Q1: What is the recommended storage condition for 1-Amino-3,3-dimethylbutan-2-one
hydrochloride?

Al: For optimal stability, 1-Amino-3,3-dimethylbutan-2-one hydrochloride should be stored
at room temperature in an inert atmosphere.[1][2][3] This helps to prevent degradation from
atmospheric moisture and oxygen.

Q2: What are the primary hazards associated with this compound?

A2: 1-Amino-3,3-dimethylbutan-2-one hydrochloride is classified as a hazardous
substance. Key hazard statements include H302 (Harmful if swallowed), H315 (Causes skin
irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).[1]

[4]

Q3: What personal protective equipment (PPE) should be worn when handling this compound?
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A3: Due to its hazardous nature, appropriate PPE is mandatory. This includes, but is not limited
to, safety glasses or goggles, a lab coat, and chemical-resistant gloves. All handling should be
performed in a well-ventilated area or a chemical fume hood to avoid inhalation of dust or
vapors.

Q4: What should | do in case of accidental exposure?
A4: In case of accidental exposure, follow these first-aid measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

» Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. If irritation persists, seek medical attention.

« Inhalation: Move the exposed individual to fresh air. If breathing is difficult, provide oxygen. If
not breathing, give artificial respiration. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.

Q5: What is the physical appearance of 1-Amino-3,3-dimethylbutan-2-one hydrochloride?

A5: It is a solid, typically appearing as a white to yellow powder or crystalline solid.[1]

Troubleshooting Guide
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Issue

Potential Cause

Recommended Action

Compound has discolored or

changed appearance.

Improper storage (exposure to

air, moisture, or light).

Discontinue use of the
discolored compound as it may
have degraded. Procure a
fresh batch and ensure
storage in a tightly sealed
container with an inert
atmosphere (e.g., under argon
or nitrogen) at room

temperature.

Inconsistent experimental

results.

Compound degradation due to

improper storage or handling.

Verify the storage conditions. If
the compound has been stored
for an extended period or
under suboptimal conditions, it
is advisable to use a fresh
supply. Ensure accurate
weighing and handling in a

controlled environment.

Skin or respiratory irritation

during handling.

Inadequate personal protective

equipment (PPE) or ventilation.

Immediately cease work and
move to a well-ventilated area.
Review and upgrade your PPE
to include appropriate gloves,
eye protection, and respiratory
protection. Ensure all handling
of the solid is performed in a

certified chemical fume hood.

Quantitative Data Summary
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Parameter Value Source
Molecular Formula C6H14CINO [1112]
Molecular Weight 151.63 g/mol [2][4]
Purity >95% - 98% [1][5]
Physical Form White to Yellow Solid [1]
Storage Temperature Room Temperature [1][2][3]
Storage Atmosphere Inert Atmosphere [1112][3]

Experimental Protocols

General Protocol for Safe Handling and Use:

» Preparation: Before handling, ensure you are in a well-ventilated laboratory and have access
to a certified chemical fume hood. Put on all required personal protective equipment (PPE),
including safety goggles, a lab coat, and nitrile or other chemical-resistant gloves.

e Weighing: To minimize dust inhalation, weigh the solid compound within the chemical fume
hood. Use a clean, dry spatula and weighing vessel.

 Dissolution: If preparing a solution, add the solid to the solvent slowly while stirring in a
closed or contained system within the fume hood.

e Reaction Setup: If using in a reaction, ensure the reaction vessel is properly set up in the
fume hood to contain any potential splashes or fumes.

o Cleaning: After use, decontaminate all surfaces and equipment that came into contact with
the compound using an appropriate solvent and cleaning procedure. Dispose of all waste,
including contaminated PPE, according to your institution's hazardous waste disposal
guidelines.

o Storage: Tightly reseal the container after use, preferably flushing with an inert gas like argon
or nitrogen before sealing, and return it to the designated storage location at room
temperature.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: 1-Amino-3,3-dimethylbutan-
2-one hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042231#handling-and-storage-of-1-amino-3-3-
dimethylbutan-2-one-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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